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Cat. No.: B15606967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB431542, commonly referred to as SB4, is a potent and selective inhibitor of the transforming

growth factor-β (TGF-β) superfamily type I activin receptor-like kinase (ALK) receptors ALK4,

ALK5, and ALK7.[1][2][3][4] By competitively binding to the ATP-binding site of these receptors,

SB431542 effectively blocks the phosphorylation of downstream mediators Smad2 and Smad3,

thereby inhibiting TGF-β, Activin, and Nodal signaling pathways.[2][5] This targeted inhibition

makes SB431542 an invaluable tool in various research areas, including stem cell biology,

cancer research, and studies on cellular differentiation and proliferation.[4][6][7] Proper

preparation of SB431542 solutions is critical for obtaining reliable and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of SB431542 due to the compound's high solubility in it.[1][8][9]

Quantitative Data Summary
The following table summarizes the key quantitative data for SB431542, including its molecular

properties and solubility in DMSO.
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Property Value References

Molecular Weight 384.4 g/mol [1]

Molecular Formula C₂₂H₁₆N₄O₃ [1][3]

CAS Number 301836-41-9 [1][3]

Purity >98% [1]

Solubility in DMSO ≥19.22 mg/mL; ≤ 50 mM [3][8]

Recommended Stock Solution

Concentration
10 mM [1][5][8]

Typical Working Concentration 1-10 µM [1][5]

Storage of Lyophilized Powder

-20°C, desiccated, protected

from light (stable for up to 24

months)

[1]

Storage of Stock Solution in

DMSO

-20°C in aliquots (use within 3

months to prevent loss of

potency)

[1]

Experimental Protocols
Materials

SB431542 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)
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Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Protocol for Preparation of a 10 mM SB431542 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution from 1 mg of lyophilized

SB431542 powder. Adjust volumes accordingly for different starting amounts.

Pre-dissolution Handling: Before opening, gently tap the vial of lyophilized SB431542 to

ensure all the powder is at the bottom.[5]

Solvent Addition: To prepare a 10 mM stock solution from 1 mg of SB431542 (MW: 384.4

g/mol ), add 260.15 µL of DMSO to the vial.[1]

Dissolution:

Cap the vial tightly and vortex thoroughly.

To aid dissolution, you may warm the tube at 37°C for 3-10 minutes.[5][8]

Alternatively, or in addition, sonication in an ultrasonic bath for a short period can facilitate

solubilization.[8]

Visually inspect the solution to ensure all the powder has dissolved and the solution is

clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it

is recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1][5]

Store the aliquots at -20°C, protected from light.[1] The stock solution is stable for up to 3

months under these conditions.[1]

Protocol for Preparing Working Solutions for Cell
Culture
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Thawing: Thaw a single aliquot of the 10 mM SB431542 stock solution at 37°C as needed

for your experiment.[5]

Dilution:

Pre-warm the cell culture medium to 37°C before adding the SB431542 stock solution to

prevent precipitation.[5]

Dilute the 10 mM stock solution directly into the pre-warmed cell culture medium to

achieve the desired final working concentration (typically 1-10 µM).

Important: The final concentration of DMSO in the cell culture medium should not exceed

0.5% to avoid cytotoxicity.[5] For most applications, a final DMSO concentration of 0.1% or

less is recommended.

Filtration (Optional but Recommended): Filter the supplemented media through a 0.2 µm

low-protein binding filter before adding it to the cells.[5]

Application: Replace the existing medium in your cell culture with the freshly prepared

medium containing SB431542.

Control: Always include a vehicle control in your experiments, which consists of cell culture

medium with the same final concentration of DMSO as the experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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